Cas no 1379366-86-5 (2-(3-chloro-4-fluorophenyl)butan-2-ol)

• Product Name: 2-(3-chloro-4-fluorophenyl)butan-2-ol
• CAS No: 1379366-86-5
• MF: C₁₀H₁₂ClFO
• MW: 202.653085708618
• MDL: MFCD20528403
• CID: 5150263
• Update Time: 2026-03-03

2-(3-chloro-4-fluorophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-4-fluorophenyl)butan-2-ol

• MDL： MFCD20528403
• Inchi： 1S/C10H12ClFO/c1-3-10(2,13)7-4-5-9(12)8(11)6-7/h4-6,13H,3H2,1-2H3
• InChI Key： ASSLKCQXVRLWSA-UHFFFAOYSA-N
• SMILES： CC(C1=CC=C(F)C(Cl)=C1)(O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Additional information on 2-(3-chloro-4-fluorophenyl)butan-2-ol

Comprehensive Overview of 2-(3-Chloro-4-fluorophenyl)butan-2-ol (CAS No. 1379366-86-5)

2-(3-Chloro-4-fluorophenyl)butan-2-ol (CAS No. 1379366-86-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-fluorophenyl and butanol structure, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₀H₁₂ClFO, and distinct functional groups make it a valuable candidate for drug discovery and material science applications.

In recent years, the demand for halogenated aromatic compounds like 2-(3-Chloro-4-fluorophenyl)butan-2-ol has surged due to their role in developing targeted therapies and sustainable agrochemicals. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and enzyme modulators, aligning with the growing focus on precision medicine. The compound's lipophilic properties and steric effects also contribute to its utility in optimizing drug bioavailability.

From an industrial perspective, CAS No. 1379366-86-5 is often discussed in the context of green chemistry and atom-efficient synthesis. With increasing regulatory pressure on chemical manufacturing, companies are exploring eco-friendly routes to produce such intermediates. Innovations like catalytic asymmetric synthesis and flow chemistry have been applied to enhance the yield and purity of 2-(3-Chloro-4-fluorophenyl)butan-2-ol, addressing both cost and environmental concerns.

The compound's relevance extends to material science, where its aromatic backbone and polar functional groups are leveraged in designing advanced polymers and coatings. For instance, its incorporation into epoxy resins or liquid crystals can improve thermal stability and optical properties. This multidisciplinary applicability makes it a frequent subject in patent filings and academic publications.

Common queries about 2-(3-Chloro-4-fluorophenyl)butan-2-ol include its synthetic pathways, safety data, and commercial availability. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and structure. As the scientific community prioritizes structure-activity relationships (SAR), this compound's derivatives are being screened for novel biological activities, further driving its market demand.

In summary, 2-(3-Chloro-4-fluorophenyl)butan-2-ol (CAS No. 1379366-86-5) exemplifies the intersection of medicinal chemistry and industrial innovation. Its adaptability across domains—from pharmaceutical intermediates to functional materials—positions it as a critical component in modern chemical research. Future studies will likely explore its scalability and broader applications, reinforcing its importance in science and technology.